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Application Notes

Lanthanum(III) nitrate hydrate is a highly effective chemical agent for the removal of

phosphate from wastewater. Its application is primarily centered on the principle of

precipitation, where lanthanum ions (La³⁺) react with phosphate ions (PO₄³⁻) to form highly

insoluble lanthanum phosphate (LaPO₄).[1][2] This process is advantageous due to its high

efficiency, selectivity for phosphate, and the stability of the resulting precipitate over a wide pH

range.[1][3]

The primary mechanism of phosphate removal is the chemical precipitation of lanthanum

phosphate (LaPO₄), a compound with a very low solubility product constant (Ksp), indicating its

high insolubility.[4] This reaction is effective even at low phosphate concentrations.[4] In

addition to direct precipitation, lanthanum can be incorporated into other materials, such as

biochar or bentonite clay, to create adsorbents with enhanced phosphate removal capabilities.

[4][5][6] In these cases, the removal mechanisms also include inner-sphere complexation, and

electrostatic attraction.[4][5]

The effectiveness of lanthanum(III) nitrate hydrate for phosphate removal is influenced by

several key parameters, including pH, the molar ratio of lanthanum to phosphate, and the

presence of other ions. Optimal phosphate removal typically occurs in a pH range of 4.5 to 8.5.

[3] Unlike other common precipitants such as aluminum and iron salts, lanthanum does not

require significant pH adjustment of the wastewater, which is often naturally within the pH 7 to 8

range, making its application more cost-effective.[3]
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Recent research has also explored the use of lanthanum-based materials for the removal of

other contaminants, such as fluoride, from industrial wastewater.[7] The versatility of lanthanum

compounds makes them a promising solution for treating various types of inorganic pollutants

in water.[5]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the application of

lanthanum-based materials for phosphate removal from wastewater.

Table 1: Phosphate Removal Efficiency using Lanthanum Precipitation

Lanthanu
m Source

La:P
Molar
Ratio

Initial
Phosphat
e (mg/L)

Final
Phosphat
e (mg/L)

Removal
Efficiency
(%)

Optimal
pH

Referenc
e

La(NO₃)₃

solution
2:1

Not

specified
< 0.1 > 99 4.5 - 8.5 [3]

La-zeolite
Not

specified
5.34 0.032 99.4

Not

specified
[1]

La(OH)₃-

magnetic

composite

Not

specified
1.17 0.05 95.7

Not

specified
[1]

Table 2: Adsorption Capacity of Lanthanum-Modified Adsorbents for Phosphate
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Adsorbent
Maximum
Adsorption
Capacity (mg-P/g)

Optimal pH Reference

Lanthanum-modified

sludge biochar
140.237 3.0 [4]

Magnetite/lanthanum

hydroxide [M-La(OH)₃]
52.7 7.0 [4]

La(OH)₃/CK-DETA 173.3 Not specified [8]

Lanthanum carbonate

(La₂(CO₃)₃)
106.6 2.9 [9]

Experimental Protocols

Protocol 1: Phosphate Removal from Wastewater using Lanthanum Nitrate Solution (Jar Test)

This protocol describes a standard jar test procedure to determine the optimal dosage of

lanthanum(III) nitrate hydrate for phosphate removal from a given wastewater sample.

Materials:

Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Wastewater sample containing phosphate

Jar testing apparatus with multiple beakers and variable speed stirrers

pH meter

Filtration apparatus (e.g., Whatman No. 42 filter paper)

Spectrophotometer for phosphate analysis (e.g., using the ascorbic acid method)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Procedure:
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Preparation of Lanthanum Nitrate Stock Solution: Prepare a stock solution of a known

concentration (e.g., 1 g/L as La³⁺) by dissolving a calculated amount of La(NO₃)₃·6H₂O in

deionized water.

Jar Test Setup: Fill a series of beakers (e.g., 6 beakers) with a fixed volume of the

wastewater sample (e.g., 500 mL).

Dosage Variation: Add varying amounts of the lanthanum nitrate stock solution to each

beaker to achieve a range of La:P molar ratios (e.g., 0.5:1, 1:1, 1.5:1, 2:1, 2.5:1). One beaker

should be a control with no lanthanum addition.

Rapid Mixing: Place the beakers on the jar testing apparatus and stir at a high speed (e.g.,

90 rpm) for a short period (e.g., 2 minutes) to ensure rapid and uniform mixing of the

lanthanum nitrate.[3]

Slow Mixing (Flocculation): Reduce the stirring speed (e.g., to 20 rpm) and continue mixing

for a longer period (e.g., 10 minutes) to promote the formation of lanthanum phosphate flocs.

[3]

Settling: Turn off the stirrers and allow the flocs to settle quiescently for a specified time (e.g.,

20 minutes).[3]

Sample Collection and Analysis: Carefully collect a supernatant sample from each beaker

and filter it through a 0.45 µm filter. Analyze the filtered samples for residual phosphate

concentration using a spectrophotometer.

pH Measurement: Measure the final pH of the treated water in each beaker.

Determination of Optimal Dose: Plot the residual phosphate concentration against the

lanthanum dosage to determine the optimal dose that achieves the desired phosphate

removal.

Protocol 2: Preparation of Lanthanum-Modified Biochar for Phosphate Adsorption

This protocol outlines the synthesis of a lanthanum-modified biochar adsorbent for enhanced

phosphate removal.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101YSAA.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101YSAA.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101YSAA.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Sludge biochar (or other biochar source)

Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Deionized water

Magnetic stirrer

Drying oven

Procedure:

Mixing: Dissolve a specific mass ratio of biochar and La(NO₃)₃·6H₂O in deionized water

(e.g., a 1:2 mass ratio of biochar to lanthanum nitrate).[4]

Agitation: Constantly agitate the mixture using a magnetic stirrer at room temperature for a

set duration (e.g., 3 hours).[4]

Settling and Supernatant Removal: Allow the solid material to fully settle and then carefully

decant the supernatant.[4]

Washing and Drying: Wash the solid material with deionized water to remove any unreacted

lanthanum nitrate. Dry the washed material in an oven at a specific temperature (e.g., 50 °C)

for a sufficient time (e.g., 12 hours) to obtain the final lanthanum-modified biochar.[4]

Characterization (Optional): The prepared adsorbent can be characterized using techniques

such as Scanning Electron Microscopy (SEM), X-ray Diffraction (XRD), and Fourier-

Transform Infrared Spectroscopy (FTIR) to analyze its morphology and surface chemistry.[4]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.mdpi.com/2071-1050/16/13/5667
https://www.mdpi.com/2071-1050/16/13/5667
https://www.mdpi.com/2071-1050/16/13/5667
https://www.mdpi.com/2071-1050/16/13/5667
https://www.mdpi.com/2071-1050/16/13/5667
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wastewater Treatment Process

Output

Wastewater containing
Phosphate (PO₄³⁻)

Addition of
Lanthanum(III) Nitrate Hydrate

(La(NO₃)₃·xH₂O)

Input Chemical Precipitation
Initiates Formation of insoluble

Lanthanum Phosphate (LaPO₄)
Results in

Treated Water
(Low Phosphate)

Separation

LaPO₄ Sludge
(for disposal/recovery)

Separation

Click to download full resolution via product page

Caption: Chemical mechanism of phosphate removal.
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Caption: Experimental workflow for jar testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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